Cas no 107407-80-7 (ethyl pyrrolo1,2-cpyrimidine-3-carboxylate)

• Product Name: ethyl pyrrolo1,2-cpyrimidine-3-carboxylate
• CAS No: 107407-80-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD02082826
• CID: 158208
• PubChem ID: 2763435
• Update Time: 2025-04-19

ethyl pyrrolo1,2-cpyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl pyrrolo[1,2-f]pyrimidine-3-carboxylate
• Pyrrolo[1,2-c]pyrimidine-3-carboxylicacid, ethyl ester
• Ethylpyrrol[1,2-c]pyrimidine-3-carboxylate
• Ethyl pyrrolo[1,2-c]pyriMidin-3-carboxylate
• ETHYL PYRROLO[1,2-C]PYRIMIDINE-3-CARBOXYLATE
• 3-[ethoxy(oxo)Methane]pyrazolo[1,2-a][1,2,4]triazin-1-yl
• PubChem14713
• RUBOVOPFBPEEJU-UHFFFAOYSA-N
• SBB091126
• FCH920899
• RP07220
• ZB008858
• AX8129506
• Y6980
• ethylpyrrolo[1,2-c]pyrimidine-3-carboxylate
• FT-0
• A801691
• ethyl 8-hydropyrrolo[1,2-e]pyrimid
• ethyl pyrrolo1,2-cpyrimidine-3-carboxylate
• SCHEMBL5917937
• CS-0043116
• MFCD02082826
• (R)-2-AMINO-PENTANOICACIDETHYLESTER
• FT-0645527
• W-204639
• AKOS005069680
• Z1201621548
• EN300-195167
• F17465
• DTXSID20376956
• 107407-80-7
• 12P-153
• DB-028084
• Ethyl pyrrolo[1,2-c]-pyrimidine-3-carboxylate

• MDL： MFCD02082826
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)9-6-8-4-3-5-12(8)7-11-9/h3-7H,2H2,1H3
• InChI Key： RUBOVOPFBPEEJU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2=CC=CN2C=N1)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 2.4

Experimental Properties

• Melting Point: 69-70°C
• PSA: 43.60000
• LogP: 1.51100

ethyl pyrrolo1,2-cpyrimidine-3-carboxylate Security Information

• HazardClass：IRRITANT